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Introduction to Antibody-Drug Conjugates (ADCSs)
and the Critical Role of Linkers

Antibody-drug conjugates (ADCs) are a revolutionary class of targeted therapeutics that
combine the specificity of monoclonal antibodies (mAbs) with the potent cell-killing activity of
cytotoxic small-molecule drugs. An ADC consists of three primary components: a mAb that
targets a specific antigen on the surface of cancer cells, a highly potent cytotoxic payload, and
a chemical linker that connects the antibody to the payload.

The linker is arguably the most critical component in the design of a successful ADC, as it
dictates the stability of the conjugate in circulation, the efficiency of payload release at the
tumor site, and ultimately, the overall therapeutic index. An ideal linker must be stable enough
to prevent premature payload release in the systemic circulation, which could lead to off-target
toxicity, yet be labile enough to efficiently release the active drug upon internalization into the
target cancer cell. This guide provides a detailed technical overview of ADC linkers, their
classification, properties, and the experimental methodologies used for their evaluation.
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Classification and Mechanisms of ADC Linkers

ADC linkers are broadly classified into two main categories: cleavable and non-cleavable
linkers.

Cleavable Linkers

Cleavable linkers are designed to be stable in the bloodstream and to release the payload
upon encountering specific conditions prevalent within the tumor microenvironment or inside
the cancer cell.

e Hydrazone Linkers (pH-Sensitive): These linkers are engineered to be hydrolyzed in the
acidic environment of endosomes (pH 5.0-6.5) and lysosomes (pH 4.5-5.0) following ADC
internalization. The acidic conditions trigger the cleavage of the hydrazone bond, releasing
the drug.

o Disulfide Linkers: These linkers are cleaved in the presence of high concentrations of
reducing agents, such as glutathione (GSH), which are found at significantly higher levels
inside cells compared to the bloodstream. This differential allows for intracellular drug
release.

o Peptide Linkers (Enzyme-Sensitive): These linkers incorporate a short peptide sequence that
is a substrate for specific lysosomal proteases, such as cathepsin B. These proteases are
highly active within the lysosome, leading to efficient cleavage of the peptide and release of
the payload. A common example is the valine-citrulline (vc) dipeptide.

Non-Cleavable Linkers

Non-cleavable linkers do not contain a specific chemical motive for cleavage. Instead, the
payload is released through the complete proteolytic degradation of the antibody backbone
within the lysosome. This process results in the release of the drug still attached to the linker
and the amino acid residue to which it was conjugated. These types of linkers are known for
their high stability in circulation.

Quantitative Comparison of Linker Properties
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The choice of linker significantly impacts key ADC parameters such as stability, drug-to-

antibody ratio (DAR), and therapeutic efficacy. The following tables summarize critical

guantitative data for different linker types.
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Visualization of Key Processes

Diagrams illustrating the mechanism of action of different linkers and a typical experimental
workflow for ADC characterization are provided below.
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Mechanism of Cleavable Linker ADCs
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Mechanism of Non-Cleavable Linker ADCs
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Experimental Workflow for ADC Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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